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Compound of Interest

Compound Name: 2'-O-Methyluridine

Cat. No.: B559675 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides immediate and essential

safety and logistical information for the handling of 2'-O-Methyluridine, including detailed

operational and disposal plans.

Chemical and Physical Properties

2'-O-Methyluridine is a solid, white to off-white substance with no discernible odor.[1] Key

physical and chemical properties are summarized below.

Property Value

Molecular Formula C10 H14 N2 O6

Molecular Weight 258.23 g/mol

Appearance White to Off-white solid

Odor No information available

Solubility No information available

Source: Fisher Scientific Safety Data Sheet[1]
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2'-O-Methyluridine is classified as causing skin irritation, serious eye irritation, and may cause

respiratory irritation.[2][3] Adherence to proper PPE protocols is crucial to mitigate these risks.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

To prevent eye irritation from

dust particles.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][2] A lab coat

should be worn.

To prevent skin irritation upon

contact.

Respiratory Protection

No protective equipment is

needed under normal use

conditions. A particle filter is a

recommended filter type if

respiratory protection is

deemed necessary.[1]

To prevent respiratory tract

irritation from dust inhalation.

Source: Fisher Scientific

Safety Data Sheet, AK

Scientific, Inc. Safety Data

Sheet[1][2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2'-O-Methyluridine ensures minimal exposure and

maintains the integrity of the compound.

Workflow for Handling 2'-O-Methyluridine
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare a clean, designated workspace

Retrieve 2'-O-Methyluridine from refrigerated storage

Weigh the required amount in a fume hood or designated area

Dissolve in the appropriate solvent

Use in the experimental procedure

Decontaminate work surfaces

Dispose of waste in a labeled, sealed container

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2'-O-Methyluridine.
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Detailed Steps:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 2'-O-Methyluridine.

Put on all required PPE: safety goggles, gloves, and a lab coat.

Prepare a clean and designated workspace. Ensure an eyewash station and safety

shower are accessible.

Handling:

Retrieve the 2'-O-Methyluridine container from its refrigerated storage location.[1]

To avoid dust formation, carefully weigh the desired amount of the solid compound.[1] This

should ideally be done in a chemical fume hood or a designated area with good

ventilation.

If the experimental protocol requires a solution, dissolve the weighed compound in the

appropriate solvent.

Proceed with the experimental use of the compound.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get

medical attention.[1]

Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.[1]

Disposal Plan
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Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

Waste Disposal Procedures

Waste Type Disposal Method

Unused 2'-O-Methyluridine

Sweep up and shovel into suitable containers

for disposal.[1] Dispose of contents/container to

an approved waste disposal plant.[2]

Contaminated Labware (e.g., weigh boats,

pipette tips)

Place in a designated, labeled, and sealed

hazardous waste container.

Contaminated Solvents
Collect in a properly labeled, sealed, and

compatible solvent waste container.

Empty Container
Once empty, the container should be managed

as hazardous waste.

General Disposal Guidelines:

All chemical waste must be disposed of through the institution's hazardous waste

management program.

Do not dispose of 2'-O-Methyluridine or its waste down the drain or in the regular trash.

Ensure all waste containers are clearly labeled with their contents.

Store waste containers in a designated and secure area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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